Cas no 3959-08-8 ( )

• Product Name: &nbsp
• CAS No: 3959-08-8
• MF: C₈H₈O₃S
• MW: 184.212321281433
• CID: 924725
• PubChem ID: 233599
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• PhSOCH2COOH;phenylsulfinylacetic acid;phenyl-sulphinylacetic acid;
• benzenesulfinyl-acetic acid
• phenylsulfinylacetic acid
• AKOS010558212
• SCHEMBL3068992
• 2-(benzenesulfinyl)-acetic acid
• phenylsulphinylacetic acid
• (phenylsulfinyl)acetic acid
• DTXSID10283600
• PPAUMJSTRVZNNE-UHFFFAOYSA-N
• NSC32352
• 3959-08-8
• NSC-32352
•  

• Inchi： 1S/C8H8O3S/c9-8(10)6-12(11)7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)
• InChI Key： PPAUMJSTRVZNNE-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 184.01900
• Monoisotopic Mass: 184.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: 1.74450